ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(4-acetyloxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H16N2O5S/c1-4-22-15(21)13-9(2)17-16(24-13)18-14(20)11-5-7-12(8-6-11)23-10(3)19/h5-8H,4H2,1-3H3,(H,17,18,20)
• InChI Key: JKMRBUYXTDCEQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)OC(=O)C)C
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate, also known as EATC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. EATC belongs to the class of thiazole compounds and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in acetylcholine levels, which has been shown to improve cognitive function in animal models. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. In animal models, this compound has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. This compound has also been shown to have antidiabetic effects, including the ability to reduce blood glucose levels and improve insulin sensitivity. In addition, this compound has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate for lab experiments is its synthetic nature, which allows for precise control over its properties and purity. This compound is also relatively stable and can be stored for long periods without significant degradation. However, one limitation of this compound is its relatively high cost compared to other compounds, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate. One area of interest is the development of this compound-based materials with unique properties, such as improved conductivity or mechanical strength. Another area of interest is the development of this compound-based pesticides that are more environmentally friendly than traditional pesticides. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and other fields.

Scientific Research Applications

Ethyl 2-{[4-(acetyloxy)benzoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In agriculture, this compound has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.